6-(Dibromomethyl)picolinonitrile
Description
6-(Dibromomethyl)picolinonitrile (CAS 85148-97-6) is a brominated pyridine derivative with the molecular formula C₇H₄Br₂N₂ and a molecular weight of 276.93 g/mol. Its structure features a dibromomethyl group (-CHBr₂) at the 6-position of the pyridine ring and a nitrile group (-CN) at the 2-position. This compound is highly reactive due to the electron-withdrawing effects of the nitrile group and the bromine atoms, which act as excellent leaving groups. It is primarily used as an intermediate in organic synthesis, particularly in nucleophilic substitution reactions and cross-coupling processes .
Properties
Molecular Formula |
C7H4Br2N2 |
|---|---|
Molecular Weight |
275.93 g/mol |
IUPAC Name |
6-(dibromomethyl)pyridine-2-carbonitrile |
InChI |
InChI=1S/C7H4Br2N2/c8-7(9)6-3-1-2-5(4-10)11-6/h1-3,7H |
InChI Key |
UARAKHMMHZQRDS-UHFFFAOYSA-N |
SMILES |
C1=CC(=NC(=C1)C(Br)Br)C#N |
Canonical SMILES |
C1=CC(=NC(=C1)C(Br)Br)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key structural analogs of 6-(Dibromomethyl)picolinonitrile, highlighting differences in substituents, physicochemical properties, and applications:
Key Comparative Analysis
Reactivity and Synthetic Utility 6-(Dibromomethyl)picolinonitrile exhibits superior reactivity in substitution reactions due to the dual bromine atoms, which serve as excellent leaving groups. This contrasts with 6-Chloromethyl-2-cyanopyridine, where chlorine’s lower electronegativity results in slower reaction kinetics . The aminomethyl and methylamino derivatives (e.g., 6-(Aminomethyl)picolinonitrile) are more nucleophilic, enabling participation in condensation and salt formation, unlike the brominated analogs .
Physicochemical Properties Brominated derivatives (e.g., 6-(Dibromomethyl)picolinonitrile) have higher molecular weights and densities compared to chloro or alkyl-substituted compounds. For example, the predicted density of 6-Chloromethyl-2-cyanopyridine is 1.26 g/cm³, while brominated analogs are likely denser due to bromine’s atomic mass . Aminomethyl and methylamino substituents enhance aqueous solubility, whereas alkyl groups (e.g., sec-butyl in 5-(sec-butyl)picolinonitrile) increase hydrophobicity .
Biological and Industrial Applications 6-(Dibromomethyl)picolinonitrile is valued in pharmaceutical synthesis for its ability to introduce bromine atoms into complex molecules, a feature critical in kinase inhibitor development . Indazolyl-substituted picolinonitriles (e.g., 6-(1H-Indazolyl)-2-picolinonitrile) demonstrate herbicidal activity, highlighting the role of aromatic substituents in bioactivity . 6-Methylpicolinonitrile serves as a simpler building block in materials science due to its stability and low reactivity .
Synthetic Methodologies Brominated derivatives are typically synthesized via halogenation of methyl precursors, whereas alkylated analogs (e.g., 5-(sec-butyl)picolinonitrile) require specialized catalysts like metallaphotocatalysts . 6-(Aminomethyl)picolinonitrile is often derived via reductive amination or nucleophilic substitution of brominated precursors .
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